Cas no 2167214-16-4 (2-methyl-6,12-dioxa-2,9,15-triazadispiro4.2.5^{8}.2^{5}pentadecane)

• Product Name: 2-methyl-6,12-dioxa-2,9,15-triazadispiro4.2.5^{8}.2^{5}pentadecane
• CAS No: 2167214-16-4
• MF: C₁₁H₂₁N₃O₂
• MW: 227.303342580795
• CID: 6165557
• PubChem ID: 165841236
• Update Time: 2025-11-06

2-methyl-6,12-dioxa-2,9,15-triazadispiro4.2.5^{8}.2^{5}pentadecane Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6,12-dioxa-2,9,15-triazadispiro4.2.5^{8}.2^{5}pentadecane
• 2-methyl-6,12-dioxa-2,9,15-triazadispiro[4.2.5^{8}.2^{5}]pentadecane
• 2167214-16-4
• EN300-1280602

• Inchi： 1S/C11H21N3O2/c1-14-4-2-11(7-14)13-6-10(9-16-11)8-15-5-3-12-10/h12-13H,2-9H2,1H3
• InChI Key： UQPUVUGPCCMNHM-UHFFFAOYSA-N
• SMILES： O1CC2(COCCN2)CNC21CN(C)CC2

Computed Properties

• Exact Mass: 227.16337692g/mol
• Monoisotopic Mass: 227.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-methyl-6,12-dioxa-2,9,15-triazadispiro4.2.5^{8}.2^{5}pentadecane

Compound CAS No 2167214-16-4: A Comprehensive Overview

The compound with CAS No 2167214-16-4, known as 2-methyl-6,12-dioxa-2,9,15-triazadispiro4.2.5^{8}.2^{5}pentadecane, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its complex molecular structure, which includes multiple functional groups and a unique spiro arrangement. The spiro configuration in its structure contributes to its exceptional stability and reactivity, making it a valuable component in various industrial and research applications.

Recent studies have highlighted the potential of this compound in advanced materials development. Researchers have explored its use in the creation of high-performance polymers and composites. The spiro arrangement within its structure allows for enhanced mechanical properties, such as increased tensile strength and flexibility. These attributes make it an ideal candidate for applications in aerospace engineering and lightweight automotive components.

The synthesis of 2-methyl-6,12-dioxa-2,9,15-triazadispiro4.2.5^{8}.2^{5}pentadecane involves a multi-step process that requires precise control over reaction conditions. The incorporation of dioxa groups into the molecule plays a critical role in stabilizing the spiro structure and enhancing its thermal stability. Recent advancements in catalytic techniques have enabled more efficient production methods, reducing costs and improving yield rates.

In terms of chemical properties, this compound exhibits remarkable thermal stability and resistance to oxidative degradation. These characteristics are particularly advantageous in high-temperature applications, such as in the manufacturing of heat-resistant coatings and insulating materials. Additionally, the presence of triazadispiro groups imparts unique electronic properties to the molecule, making it a promising candidate for use in electronic devices and sensors.

Recent research has also focused on the biological applications of this compound. Studies have shown that it exhibits potential as a drug delivery agent due to its ability to encapsulate and release bioactive molecules in a controlled manner. The spiro structure allows for the formation of nanocarriers that can target specific tissues or cells, enhancing the efficacy of therapeutic treatments.

The environmental impact of this compound has also been a topic of interest among scientists. Its high stability and resistance to degradation make it an eco-friendly alternative to traditional materials that may release harmful byproducts during their lifecycle. Researchers are exploring ways to further optimize its production process to minimize waste and energy consumption.

In conclusion, CAS No 2167214-16-4, or 2-methyl-6,12-dioxa-2,9,15-triazadispiro4.2.5^{8}.2^{5}pentadecane, represents a cutting-edge advancement in chemical synthesis with diverse applications across multiple industries. Its unique molecular structure and favorable chemical properties position it as a key player in the development of next-generation materials and technologies.